2-Stearoyl-rac-glycerol
2-Stearoyl-rac-glycerol
2-stearoylglycerol is a 2-monoglyceride where the acyl group is octadecanoyl (stearoyl). It derives from an octadecanoic acid.
MG(0:0/18:0/0:0), also known as mag(0:0/18:0) or 1-monoacylglyceride, belongs to the class of organic compounds known as 2-monoacylglycerols. These are monoacylglycerols containing a glycerol acylated at the 2-position. MG(0:0/18:0/0:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. MG(0:0/18:0/0:0) has been found throughout all human tissues. Within the cell, MG(0:0/18:0/0:0) is primarily located in the membrane (predicted from logP). MG(0:0/18:0/0:0) can be biosynthesized from octadecanoic acid.
MG(0:0/18:0/0:0), also known as mag(0:0/18:0) or 1-monoacylglyceride, belongs to the class of organic compounds known as 2-monoacylglycerols. These are monoacylglycerols containing a glycerol acylated at the 2-position. MG(0:0/18:0/0:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. MG(0:0/18:0/0:0) has been found throughout all human tissues. Within the cell, MG(0:0/18:0/0:0) is primarily located in the membrane (predicted from logP). MG(0:0/18:0/0:0) can be biosynthesized from octadecanoic acid.
Brand Name:
Vulcanchem
CAS No.:
621-61-4
VCID:
VC0134282
InChI:
InChI=1S/C21H42O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-20(18-22)19-23/h20,22-23H,2-19H2,1H3
SMILES:
CCCCCCCCCCCCCCCCCC(=O)OC(CO)CO
Molecular Formula:
C21H42O4
Molecular Weight:
358.6 g/mol
2-Stearoyl-rac-glycerol
CAS No.: 621-61-4
Reference Standards
VCID: VC0134282
Molecular Formula: C21H42O4
Molecular Weight: 358.6 g/mol
| CAS No. | 621-61-4 |
|---|---|
| Product Name | 2-Stearoyl-rac-glycerol |
| Molecular Formula | C21H42O4 |
| Molecular Weight | 358.6 g/mol |
| IUPAC Name | 1,3-dihydroxypropan-2-yl octadecanoate |
| Standard InChI | InChI=1S/C21H42O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-20(18-22)19-23/h20,22-23H,2-19H2,1H3 |
| Standard InChIKey | YQEMORVAKMFKLG-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCC(=O)OC(CO)CO |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC(=O)OC(CO)CO |
| Physical Description | Solid |
| Description | 2-stearoylglycerol is a 2-monoglyceride where the acyl group is octadecanoyl (stearoyl). It derives from an octadecanoic acid. MG(0:0/18:0/0:0), also known as mag(0:0/18:0) or 1-monoacylglyceride, belongs to the class of organic compounds known as 2-monoacylglycerols. These are monoacylglycerols containing a glycerol acylated at the 2-position. MG(0:0/18:0/0:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. MG(0:0/18:0/0:0) has been found throughout all human tissues. Within the cell, MG(0:0/18:0/0:0) is primarily located in the membrane (predicted from logP). MG(0:0/18:0/0:0) can be biosynthesized from octadecanoic acid. |
| Synonyms | Octadecanoic Acid 2-Hydroxy-1-(hydroxymethyl)ethyl Ester; 2-Monooctadecanoylglycerol; 2-Monostearin; 2-Monostearoylglycerol; Glycerol β-monostearate; Stearic Acid β-monoglyceride; β-Glyceryl Monostearate; β-Monostearin; |
| PubChem Compound | 79075 |
| Last Modified | Nov 11 2021 |
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